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Compound of Interest

Compound Name: Cyperol

Cat. No.: B1254314 Get Quote

This technical guide provides essential physicochemical data for Cyperol, a sesquiterpenoid

found in various plant species, most notably in Cyperus rotundus. It is intended for researchers,

scientists, and professionals in the field of drug development and natural product chemistry.

This document outlines the core identifying information for Cyperol and presents a general

experimental protocol for its analysis by Gas Chromatography-Mass Spectrometry (GC-MS), a

common technique for the characterization of volatile and semi-volatile compounds.

Core Physicochemical Data
The fundamental physicochemical properties of Cyperol are summarized in the table below.

These identifiers are critical for the unambiguous identification and characterization of the

compound in experimental settings.
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Property Value Source(s)

CAS Number 20084-99-5 PubChem[1]

Molecular Formula C₁₅H₂₄O NIST[2][3], PubChem[1]

Molecular Weight 220.35 g/mol PubChem[1]

Exact Mass 220.182715385 Da PubChem[1]

IUPAC Name

(2R,4aS,7R)-1,4a-dimethyl-7-

(prop-1-en-2-

yl)-2,3,4,4a,5,6,7,8-

octahydronaphthalen-2-ol

MedKoo Biosciences[4]

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis of Cyperol
The following protocol provides a general methodology for the analysis of Cyperol using GC-

MS. This technique is instrumental in both identifying and quantifying Cyperol in a sample,

often an essential oil or plant extract. The protocol is based on established methods for the

analysis of sesquiterpenes.

Objective: To identify and characterize Cyperol in a sample by determining its retention time

and mass spectrum.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary Column: A non-polar column such as a CP-Wax 52 CB (60 m, 0.25 mm i.d., 0.25

µm film thickness) is suitable.[5]

Materials:

Sample containing Cyperol (e.g., essential oil of Cyperus rotundus)

Volatile solvent (e.g., hexane or dichloromethane) for sample dilution[3]
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Helium (carrier gas)

Procedure:

Sample Preparation:

Dissolve the sample (e.g., essential oil) in a volatile solvent like hexane to a concentration

of approximately 1 mg/mL.[3]

Injection:

Inject 1 µL of the prepared sample into the GC inlet.

The injector temperature should be set to 260 °C.[5]

Operate in splitless mode to maximize the transfer of the analyte to the column.[5]

Gas Chromatography:

Oven Temperature Program:

Initial temperature: 45 °C, hold for 5 minutes.

Ramp 1: Increase to 80 °C at a rate of 10 °C/min.

Ramp 2: Increase to 240 °C at a rate of 2 °C/min and hold.[5]

Carrier Gas: Use Helium at a constant pressure of 10 psi.[5]

Mass Spectrometry:

Transfer Line Temperature: Set to 250 °C.[5]

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Scan Rate: 1 scan/s.[5]
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Data Analysis:

Identify the peak corresponding to Cyperol based on its retention time.

Analyze the mass spectrum of the peak. The fragmentation pattern should be consistent

with the structure of Cyperol.

Compare the obtained mass spectrum with a reference library (e.g., NIST) for

confirmation.

Logical Workflow for Isolation and Characterization
The following diagram illustrates a typical workflow for the isolation and structural elucidation of

a natural product like Cyperol.
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Workflow for the isolation and characterization of Cyperol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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